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Compound of Interest

Compound Name:
5,8,4'-Trihydroxy-7-

methoxyflavone 8-O-glucoside

Cat. No.: B14759329 Get Quote

Introduction: Unveiling the Therapeutic Potential of
Tectoridin
Tectoridin, a prominent isoflavone glycoside, has emerged as a compound of significant

interest within the scientific and pharmaceutical communities. Known chemically as 8-(beta-D-

Glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one, and

also by its synonym Shekanin, this natural product boasts a diverse range of pharmacological

activities.[1][2] Historically utilized in traditional medicine, modern research is now elucidating

the molecular mechanisms that underpin its therapeutic effects, paving the way for its potential

application in contemporary drug discovery and development.

This technical guide provides an in-depth exploration of Tectoridin, offering researchers,

scientists, and drug development professionals a comprehensive resource. We will delve into

its chemical and physical properties, biosynthesis, and methodologies for its extraction,

isolation, and quantification. Furthermore, this guide will detail its significant biological activities,

including its anti-inflammatory, hepatoprotective, estrogenic, and anti-cancer properties, with a

focus on the underlying signaling pathways. Each section is designed to provide not only

factual information but also the rationale behind experimental choices, ensuring a thorough

understanding of this promising molecule.
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Chemical and Physical Properties
A foundational understanding of Tectoridin's chemical and physical characteristics is paramount

for its effective study and application.

Property Value Reference

IUPAC Name

5-hydroxy-3-(4-

hydroxyphenyl)-6-methoxy-7-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxychromen-4-one

[3]

Synonyms
Tectorigenin 7-glucoside,

Shekanin
[1][2]

CAS Number 611-40-5 [3]

Molecular Formula C22H22O11 [1][3]

Molecular Weight 462.4 g/mol [3][4]

Appearance
White to off-white crystalline

powder
[1][4]

Solubility

Soluble in methanol and

DMSO. Moderately soluble in

water (approx. 142.96 ± 6.01

mg/L).

[1][4]

Biosynthesis of Tectoridin
Tectoridin is a product of the complex phenylpropanoid pathway in plants, which is responsible

for the synthesis of a wide array of secondary metabolites, including flavonoids and

isoflavonoids.[5][6] The biosynthesis of isoflavones is primarily observed in leguminous plants.

[5][7]

The pathway commences with the amino acid phenylalanine, which is converted through a

series of enzymatic reactions to produce 4-coumaroyl-CoA. This intermediate is then combined
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with three molecules of malonyl-CoA by chalcone synthase (CHS) to form naringenin chalcone.

Chalcone isomerase (CHI) then catalyzes the cyclization of naringenin chalcone to form the

flavanone naringenin.[8]

A key and committing step in isoflavonoid biosynthesis is the 2,3-aryl migration of the B-ring of

a flavanone intermediate, a reaction catalyzed by isoflavone synthase (IFS), a cytochrome

P450 enzyme.[7][8][9] This reaction converts naringenin to the isoflavone genistein.

Subsequent enzymatic modifications, including methylation and glycosylation, lead to the

formation of a diverse array of isoflavonoids.[6] Specifically for Tectoridin, a series of

methylation and hydroxylation steps on an isoflavone backbone, followed by glycosylation at

the 7-position with a glucose molecule via a UDP-glycosyltransferase (UGT), results in the final

structure of Tectoridin.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tectoridin: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14759329#8-beta-d-glucopyranosyloxy-
5-hydroxy-2-4-hydroxyphenyl-7-methoxy-4h-1-benzopyran-4-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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